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Compound of Interest

Compound Name:
N-(4-Amino-5-methoxy-2-

methylphenyl)benzamide

Cat. No.: B1216815 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the material safety data for Fast Violet B

base, also known by its chemical name N-(4-Amino-5-methoxy-2-methylphenyl)benzamide.

It is crucial to distinguish this compound from its diazonium salt counterpart, Fast Violet B salt,

as their properties and applications differ. This guide is intended to furnish laboratory and drug

development professionals with the necessary data for safe handling, storage, and use.

Chemical and Physical Properties
Fast Violet B base is the precursor amine to the more commonly utilized Fast Violet B salt, a

diazonium salt employed as a chromogenic reagent in histochemistry.[1] The physical and

chemical properties of the base are essential for its proper handling and use in research and

synthesis applications.

Table 1: Physical and Chemical Properties of Fast Violet B Base
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Property Value Source(s)

Chemical Name
N-(4-Amino-5-methoxy-2-

methylphenyl)benzamide

Synonyms

4-Benzoylamino-2-methoxy-5-

methylbenzeneamine, Azoic

Diazo No. 41

[2]

CAS Number 99-21-8 [2][3]

EC Number 202-740-1 [2]

Molecular Formula C₁₅H₁₆N₂O₂ [2][3]

Molecular Weight 256.30 g/mol [2][3]

Appearance White to beige powder

Melting Point 185-188 °C [2]

λmax 297 nm [2]

Form Powder [2]

Purity Dye content ~85% [2]

Toxicological Data
Comprehensive acute toxicity data for Fast Violet B base is not readily available in the

reviewed literature. For the related diazonium salt, it is noted that based on ATE (Acute Toxicity

Estimate) data, the classification criteria for acute oral, dermal, or inhalation toxicity are not

met. However, the toxicological properties for the base have not been fully investigated.

Table 2: Acute Toxicity Data Summary

Exposure Route Species Value Classification

Oral LD50 Data Not Available --- ---

Dermal LD50 Data Not Available --- ---

Inhalation LC50 Data Not Available --- ---
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Key Toxicological Hazards:

Skin Irritation: May cause skin irritation.

Eye Irritation: May cause serious eye irritation.

Respiratory Irritation: May cause respiratory irritation.

No information was available regarding mutagenic, reproductive, or developmental effects.

Hazard Identification and Safety Precautions
Fast Violet B base is classified as a substance that can cause skin and serious eye irritation.

Proper handling and the use of personal protective equipment (PPE) are mandatory to ensure

laboratory safety.

Table 3: GHS Hazard Information

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation Category 2 Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2 Causes serious eye irritation

Specific target organ toxicity

(single exposure)
Category 3 May cause respiratory irritation

Personal Protective Equipment (PPE) and Handling
Workflow
The following diagram outlines the necessary steps for safely handling Fast Violet B base in a

laboratory setting.
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start_end ppe_node handling_node cleanup_node waste_node Start: Prepare for Handling

Don Personal Protective Equipment (PPE)
- Eyeshields

- Gloves
- Type N95 (US) Respirator

Ensure Adequate Ventilation
(e.g., Fume Hood)

Weigh Compound Carefully
- Avoid dust formation

Perform Experimental Procedure

Decontaminate Work Area
- Wash surfaces thoroughly

Dispose of Contaminated PPE
- Follow institutional guidelines

Wash Hands Thoroughly

End: Procedure Complete
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exposure_node

action_node

medical_node

condition_node

Exposure Event

Skin Contact

Eye Contact

Inhalation

Ingestion

Wash with soap
and plenty of water

Rinse with water
for 15 minutes

Move to fresh air

Rinse mouth with water

Irritation
persists?

Get Medical Attention

Breathing
difficult?

Yes

Yes

Give artificial
respiration if not breathing

No Breathing

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1216815#fast-violet-b-base-material-safety-data-
sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b1216815#fast-violet-b-base-material-safety-data-sheet
https://www.benchchem.com/product/b1216815#fast-violet-b-base-material-safety-data-sheet
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1216815?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216815?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

